Cas no 13958-91-3 (3,5-dibromopyridine-4-carboxylic acid)

• Product Name: 3,5-dibromopyridine-4-carboxylic acid
• CAS No: 13958-91-3
• MF: C₆H₃Br₂NO₂
• MW: 280.901520013809
• MDL: MFCD08689615
• CID: 135664
• PubChem ID: 15322745
• Update Time: 2025-04-19

3,5-dibromopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromoisonicotinic acid
• 3,5-DI BROMO PYRIDINE-4-CARBOXYLIC ACID
• 4-Pyridinecarboxylicacid, 3,5-dibromo-
• 3,5-DIBROMOPYRIDINE-4-CARBOXYLIC ACID
• 4-Pyridinecarboxylic acid, 3,5-dibromo-
• 3,5-Dibromo-isonicotinicacid
• KSC173O2T
• VP13386
• TRA0001340
• SY022262
• AB0005111
• X1279
• ST24028209
• 3,5-Dibromopyridine-4-c
• AKOS005258154
• DS-16276
• EN300-173457
• FT-0686354
• DTXSID30571455
• AC-33332
• 3,5-Dibromopyridine-4-carboxylic acid, 95%
• AMY166
• SCHEMBL4061073
• CS-W014010
• 4-Pyridinecarboxylicacid,3,5-dibromo-
• MFCD08689615
• 13958-91-3
• DB-063314
• 3,5-dibromopyridine-4-carboxylic acid

• MDL： MFCD08689615
• Inchi： 1S/C6H3Br2NO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,(H,10,11)
• InChI Key： LRKLXFGPVUZEDK-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1C(=O)O)Br

Computed Properties

• Exact Mass: 278.85300
• Monoisotopic Mass: 278.85305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.8

Experimental Properties

• Density: 2.202
• Melting Point: 218-223 °C
• Boiling Point: 410℃ at 760 mmHg
• Flash Point: 201.755°C
• Refractive Index: 1.652
• PSA: 50.19000
• LogP: 2.30480

3,5-dibromopyridine-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H334-H335
• Warning Statement： P261-P305 + P351 + P338-P342 + P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：